Cas no 1780349-23-6 (2-(7-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid)

• Product Name: 2-(7-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid
• CAS No: 1780349-23-6
• MF: C₁₀H₁₀ClNO₃
• MW: 227.644301891327
• CID: 5718702
• PubChem ID: 84625357
• Update Time: 2025-08-01

2-(7-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL17363934
• AKOS024023902
• F1907-1887
• starbld0013430
• 2-(7-chloro-3,4-dihydro-2H-1,4-benzoxazin-3-yl)acetic acid
• 1780349-23-6
• 2-(7-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid

• Inchi： 1S/C10H10ClNO3/c11-6-1-2-8-9(3-6)15-5-7(12-8)4-10(13)14/h1-3,7,12H,4-5H2,(H,13,14)
• InChI Key： DSVYIJKFSYFJPK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)OCC(CC(=O)O)N2

Computed Properties

• Exact Mass: 227.0349209g/mol
• Monoisotopic Mass: 227.0349209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Additional information on 2-(7-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid

2-(7-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic Acid: A Comprehensive Overview

2-(7-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid (CAS No. 1780349-23-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

2-(7-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid is a derivative of benzo[b][1,4]oxazine, a heterocyclic compound with a six-membered ring containing an oxygen atom and a nitrogen atom. The presence of the chloro substituent at the 7-position and the acetic acid group at the 2-position imparts specific chemical and biological properties to the molecule. The compound has a molecular formula of C₁₃H₁₃ClNO₃ and a molecular weight of approximately 260.70 g/mol.

The compound exhibits good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various biological assays and pharmaceutical formulations. Its melting point is around 150°C, and it is stable under standard laboratory conditions.

Synthesis Methods

The synthesis of 2-(7-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid has been reported in several studies. One common method involves the reaction of 7-chloro-3,4-dihydrobenzo[b][1,4]oxazine with an appropriate acylating agent, such as acetyl chloride or acetic anhydride. The reaction is typically carried out in the presence of a base like triethylamine or pyridine to neutralize the by-products and facilitate the formation of the desired product.

An alternative synthetic route involves the condensation of 7-chlorobenzofuran with an appropriate amine followed by ring-opening and acylation steps. This method offers greater flexibility in terms of substituent variation and can be used to synthesize a range of analogs with different functional groups.

Biological Activities

2-(7-Chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid has been investigated for its potential therapeutic applications in various biological systems. One of the key areas of interest is its anti-inflammatory activity. Studies have shown that the compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(7-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid has also been studied for its potential anticancer activity. Research has demonstrated that the compound can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that it may have therapeutic potential in cancer treatment.

Clinical Trials and Research Developments

The potential therapeutic applications of 2-(7-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid have led to increased interest in clinical research. Several preclinical studies have been conducted to evaluate its safety and efficacy in animal models of inflammatory diseases and cancer. These studies have shown promising results, with the compound demonstrating significant therapeutic effects without major side effects.

In recent years, there has been a growing focus on understanding the mechanisms underlying the biological activities of 2-(7-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid. Advanced techniques such as molecular docking studies and gene expression analysis have provided valuable insights into its mode of action. For example, it has been shown that the compound can bind to specific receptors on immune cells and modulate their function.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-(7-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid holds great promise for advancing our understanding of its therapeutic potential. Future studies should focus on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. Additionally, further clinical trials are needed to validate its efficacy in human subjects.

In conclusion, 2-(7-chloro-3,4-dihydro-2H-benzo[b][1,4]oxazin-3-yl)acetic acid (CAS No. 1780349-23-6) is a promising compound with diverse biological activities that warrant further investigation. Its unique chemical structure and favorable biological properties make it an attractive candidate for drug development in various therapeutic areas.